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Compound of Interest

Compound Name: 4-Bromo-2,5-difluorobenzaldehyde

Cat. No.: B1291445

An In-depth Technical Guide to 4-Bromo-2,5-difluorobenzaldehyde
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Bromo-2,5-
difluorobenzaldehyde, a key chemical intermediate with significant applications in
pharmaceutical synthesis, agrochemical development, and material science.

Chemical Identity and Properties

4-Bromo-2,5-difluorobenzaldehyde is an aromatic aldehyde with the CAS number 357405-
75-5.[1][2] Its strategic placement of bromine and fluorine atoms on the benzaldehyde core
imparts unigue reactivity, making it a valuable building block in advanced organic synthesis.[3]

Physicochemical Properties

The key physical and chemical properties of 4-Bromo-2,5-difluorobenzaldehyde are
summarized in the table below for easy reference.
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Property Value Reference
CAS Number 357405-75-5 [1]12]
Molecular Formula C7HsBrF20 [1][4]
Molecular Weight 221.00 g/mol [1114]

Off-white to faint yellow
Appearance , _ [2][5]
crystalline solid

Boiling Point 237 °C [2][5]

Density 1.758 g/cm3 [2][5]

Flash Point 97 °C [2][5]

Purity >98% [1]
Structural Information

Identifier Value Reference

SMILES O=Cclcc(F)c(cclF)Br [1]

PDRHYPUKWIHZMP-
InChl Key [6]
UHFFFAOYSA-N

Synthesis and Experimental Protocols

The synthesis of 4-Bromo-2,5-difluorobenzaldehyde can be achieved through the formylation
of 1,4-dibromo-2,5-difluorobenzene. A detailed experimental protocol is provided below.

Synthesis of 4-Bromo-2,5-difluorobenzaldehyde from
1,4-dibromo-2,5-difluorobenzene[6]

Materials:
e 1,4-dibromo-2,5-difluoro-benzene (2 g, 7.35 mmol)

e n-Butyl lithium (3.6 ml, 7.7 mmol)
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e N,N-Dimethylformamide (DMF) (0.85 ml, 11.03 mmol)
e Dry ether

e Dry Tetrahydrofuran (THF)

o Ethyl acetate

o Saturated ammonium chloride solution

e Hexane

« Silica gel for column chromatography

Procedure:

e Dissolve 1,4-dibromo-2,5-difluoro-benzene (2 g, 7.35 mmol) in dry ether under a nitrogen
atmosphere.

e Cool the solution to -78°C.

e Add n-Butyl lithium (3.6 ml, 7.7 mmol) dropwise to the solution.

e Stir the resulting mixture at -78°C for 30 minutes.

e Add DMF (0.85 ml, 11.03 mmol) in dry THF to the reaction mixture.
» Allow the resultant mixture to stir at room temperature for 1 hour.

« Monitor the reaction progress using Thin Layer Chromatography (TLC) with a mobile phase
of 5% ethyl acetate in hexane.

o Upon completion, partition the reaction mixture between ethyl acetate and saturated
ammonium chloride solution.

o Separate the organic layer, concentrate it, and purify the crude product by column
chromatography on silica gel using 2% ethyl acetate in hexane as the eluent.

e The process yields 600 mg of 4-Bromo-2,5-difluorobenzaldehyde (37% vyield).
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Experimental Workflow

The following diagram illustrates the workflow for the synthesis of 4-Bromo-2,5-

difluorobenzaldehyde.
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Caption: Synthesis workflow for 4-Bromo-2,5-difluorobenzaldehyde.

Applications in Research and Drug Development

4-Bromo-2,5-difluorobenzaldehyde is a versatile intermediate in the synthesis of a wide

range of compounds with potential biological and medicinal applications.[2]

e Pharmaceutical Synthesis: It is a critical component in the synthesis of active pharmaceutical

ingredients (APIs). For instance, its derivatives are explored for creating novel compounds

with bioactive properties, such as N-Piperidine benzamides which act as CCR5 antagonists.

[2]

o Agrochemical Development: This compound serves as a foundational element in creating

new pesticides and herbicides.[3]

o Material Science: Derivatives of 4-Bromo-2,5-difluorobenzaldehyde are utilized in the

synthesis of various materials, including polymers and other high-purity materials for

industrial applications.[2]

o Organic Synthesis: It is a pivotal tool in organic synthesis, especially in palladium-catalyzed

C-H activation and cross-coupling reactions.[2]

Conceptual Role in Drug Discovery
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The following diagram illustrates the conceptual role of 4-Bromo-2,5-difluorobenzaldehyde
as a building block in the development of a targeted therapeutic agent.
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Caption: Role as a building block in targeted drug development.

Safety and Handling

4-Bromo-2,5-difluorobenzaldehyde is considered hazardous and should be handled with

appropriate safety precautions.[2]
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e Hazards: It may cause skin burns, eye damage, and respiratory irritation.[2] It is classified as
acutely toxic if swallowed.[4]

o Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves, and
eye/face protection.[2][7]

e Handling: Use only in a well-ventilated area or under a chemical fume hood. Avoid breathing
dust, fumes, gas, mist, vapors, or spray. Do not eat, drink, or smoke when using this product.
Wash hands thoroughly after handling.[7]

o Storage: Store in a cool, dry, and well-ventilated place under an inert atmosphere (nitrogen
or argon) at 2-8°C.[2][5][7] Keep the container tightly closed.[7]

First Aid Measures:

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.[7]

If on skin: Wash with plenty of soap and water.[7]

If inhaled: Remove person to fresh air and keep comfortable for breathing.[7]

If swallowed: Rinse mouth. Call a POISON CENTER or doctor if you feel unwell.[7]

Always consult the Safety Data Sheet (SDS) for complete and detailed safety information
before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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